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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691 Get Quote

Physicochemical Properties of 2-Bromobenzyl
Bromide
2-Bromobenzyl bromide, also known as α,2-Dibromotoluene, is a solid at room temperature.

[2][3] It appears as a colorless to light yellow or white to off-white solid or powder.[2][4] Key

physical properties are summarized in the table below.

Property Value References

CAS Number 3433-80-5 [2]

Molecular Formula C₇H₆Br₂ [5]

Molecular Weight 249.93 g/mol [6]

Melting Point 29-32 °C (84.2-89.6 °F) [2][3][5]

Boiling Point 129 °C (264.2 °F) at 19 mmHg [2][5]

Appearance Colorless to light yellow solid [2]

Solubility Profile
Quantitative solubility data for 2-Bromobenzyl bromide in a wide range of organic solvents is

not extensively available in public literature. However, data from chemical suppliers provides

solubility in select solvents. The compound's structure, featuring a benzene ring, makes it
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generally soluble in non-polar to moderately polar organic solvents and insoluble in highly polar

solvents like water.

Quantitative and Qualitative Solubility Data
The following table summarizes the known solubility data for 2-Bromobenzyl bromide. For

solvents not listed, experimental determination is required.

Solvent Formula Type Solubility
Observatio
ns

References

Dioxane C₄H₈O₂ Ether 1 g / 10 mL

Clear,

colorless

solution

[1][3][4][6][7]

Methanol CH₃OH Alcohol 1 g / 10 mL

Clear, almost

colorless

solution

[3][6]

Water H₂O Aqueous

Insoluble /

Sparingly

soluble

- [1][4][8][9]

Factors Influencing Solubility
The solubility of a solid organic compound like 2-Bromobenzyl bromide is governed by

several key factors, including the principle of "like dissolves like," temperature, and the specific

intermolecular forces between the solute and the solvent.

Caption: Key factors governing the solubility of 2-Bromobenzyl bromide.

Experimental Protocol for Solubility Determination
The following protocol details the widely accepted Isothermal Shake-Flask Method for

determining the thermodynamic solubility of a solid compound in an organic solvent.[10][11]

This method is considered a gold standard for its accuracy.[11]

Safety Precaution: 2-Bromobenzyl bromide is corrosive and causes severe skin burns and

eye damage.[2][12] All handling must be performed in a well-ventilated fume hood with
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appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab

coat, and safety goggles.[12]

Materials and Apparatus
2-Bromobenzyl bromide (high purity)

Solvent of interest (analytical grade)

Analytical balance

Glass vials or flasks with screw caps or stoppers

Thermostatically controlled shaker or agitator

Syringe filters (e.g., 0.22 µm PTFE)

Autosampler vials

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Procedure
Preparation: Add an excess amount of solid 2-Bromobenzyl bromide to a glass vial. The

excess solid is crucial to ensure that a saturated solution is formed and that equilibrium is

maintained.[10][11]

Solvent Addition: Add a known volume of the organic solvent to the vial.

Equilibration: Securely cap the vial and place it in a shaker set to a constant temperature

(e.g., 25 °C). Agitate the mixture for a sufficient period to ensure equilibrium is reached. The

time required can vary but is often between 24 and 48 hours. It is recommended to take

measurements at different time points (e.g., 24h, 48h, 72h) to confirm that the concentration

is no longer changing, indicating equilibrium has been achieved.[10]

Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed at the

same constant temperature to let the excess solid settle.
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Sampling: Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately pass the solution through a syringe filter into an autosampler vial. This step is

critical to remove all undissolved solid particles.[10][11]

Dilution: If necessary, accurately dilute the filtered sample with the solvent to a concentration

that falls within the calibration range of the analytical method.

Analysis: Analyze the concentration of 2-Bromobenzyl bromide in the diluted sample using

a validated analytical method, such as HPLC.

Experimental Workflow Diagram
The following diagram illustrates the workflow for the Isothermal Shake-Flask solubility

determination method.
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1. Preparation
Add excess solid solute

to a vial

2. Solvent Addition
Add a known volume

of solvent

3. Equilibration
Agitate at constant T

(e.g., 24-48h)

4. Settling
Allow excess solid to

sediment

5. Sampling & Filtration
Withdraw supernatant and pass

through a 0.22µm filter

6. Analysis
Determine concentration

(e.g., via HPLC)

Solubility Value
(e.g., mg/mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for the Isothermal Shake-Flask solubility measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. filab.fr [filab.fr]

3. Water Solubility | Scymaris [scymaris.com]

4. oecd.org [oecd.org]

5. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD -
Google Books [books.google.com]

6. pubs.acs.org [pubs.acs.org]

7. oecd.org [oecd.org]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. WO2005116635A1 - Method for determining solubility of a chemical compound - Google
Patents [patents.google.com]

10. dissolutiontech.com [dissolutiontech.com]

11. lup.lub.lu.se [lup.lub.lu.se]

12. www1.udel.edu [www1.udel.edu]

To cite this document: BenchChem. [2-Bromobenzyl bromide solubility in organic solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265691#2-bromobenzyl-bromide-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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